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Compound of Interest

Compound Name: 2-Fluoro-4-propoxypyridine

CAS No.: 175965-85-2

Cat. No.: B062947

Get Quote

Executive Summary & Immediate Action
2-Fluoro-4-propoxypyridine is a halogenated heterocyclic ether used primarily as a

pharmaceutical intermediate.[1] Unlike standard organic solvents, its disposal is governed by

two critical chemical moieties: the pyridine ring (basic, potentially toxic, solvent-penetrating)

and the fluorine substituent (generates hydrofluoric acid upon combustion).[1]

Core Directive: This material must be segregated into Halogenated Organic Waste streams.

Under no circumstances should it be combined with non-halogenated solvents or acidic waste

streams without prior neutralization validation.[1]

Critical "Do's and Don'ts"
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Action Directive Scientific Rationale

Waste Stream
DO use Halogenated Waste

containers.

Incineration of F-compounds

releases HF; facilities need

scrubbers.[1]

Segregation
DO NOT mix with strong acids.

[1]

Pyridine is a base; mixing with

acids causes exothermic

neutralization.[1]

PPE
DO NOT rely on thin nitrile for

immersion.[1]

Pyridines permeate nitrile

rubber rapidly (<10 min).[1]

Container DO use HDPE or Glass.[1]

Avoid metals (Al/Zn) if the

waste stream has become

acidic or unstable.[1]

Chemical Profile & Hazard Identification
To dispose of this chemical safely, you must understand its reactivity profile.[1] The propoxy

group adds lipophilicity, increasing skin absorption potential compared to simple

fluoropyridines.[1]

Chemical Class: Halogenated Heterocycle / Alkoxypyridine Likely CAS: 1245903-26-9 (or

analog depending on isomer specificity)[1]

Reactivity & Decomposition Hazards[1]
Flammability: Classed as a Flammable Liquid (Category 3) based on structural analogs (e.g.,

2-fluoropyridine).[1] Flash point is likely between 25°C and 60°C.[1]

Combustion Byproducts (The Disposal Risk): When incinerated, the fluorine atom converts

to Hydrogen Fluoride (HF).[1] This is why it cannot go into a standard "fuels blending"

program used for non-halogenated waste.[1]

Incompatibility: Strong oxidizers (peroxides, nitrates) and strong acids.[1][2]

Personal Protective Equipment (PPE) Matrix
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Standard laboratory PPE is insufficient for direct handling of pyridine derivatives due to high

permeation rates.[1]

Glove Compatibility Table
Data interpolated from Ansell and chemically similar pyridine derivatives.

Glove Material Thickness Breakthrough Time Recommendation

Laminate (Silver

Shield/Norfoil)
2.7 mil > 480 min

Primary Choice for

spill cleanup or waste

transfer.[1]

Butyl Rubber 25 mil > 300 min
Excellent protection;

good dexterity.[1]

Viton 12 mil > 240 min Good alternative.[1]

Nitrile (Disposable) 4-6 mil < 10 min

Splash Only. Change

immediately upon

contact.[1]

Latex -- N/A

Do Not Use. Zero

resistance to

pyridines.[1]

Senior Scientist Insight: If you only have nitrile gloves, use the "Double-Glove" technique and

treat them as strictly splash protection. For the waste pouring step described below, wear a

laminate liner or heavy butyl gloves.[1]

Disposal Workflow: Step-by-Step
This protocol ensures compliance with RCRA (US) and CLP (EU) standards for halogenated

waste.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Pre-Disposal Stabilization[1]
pH Check: Before adding to a communal waste carboy, check the pH of your 2-Fluoro-4-
propoxypyridine waste solution.[1]

If Acidic: Neutralize slowly with a dilute base (e.g., Sodium Bicarbonate) to pH 6-8.[1]

Why? Adding an acidic pyridine solution to a basic organic waste stream can trigger a

violent exotherm in the drum.[1]

Quenching: If the material is residual from a reaction containing reactive species (e.g., acid

chlorides, hydrides), quench fully before disposal.[1]

Phase 2: Waste Stream Segregation (Visualized)[1]
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Waste: 2-Fluoro-4-propoxypyridine

Physical State Assessment

Liquid Waste

 Solution/Pure Liq

Solid Waste / Debris

 Silica/Wipes/PPE

Stream A: Halogenated Solvents
(High BTU, F-Content)

 Segregate from Non-Halogenated

Stream B: Solid Hazardous Waste
(Contaminated Wipes/Vials)

Container: HDPE Carboy
Label: 'Flammable, Toxic, Halogenated'

Container: Wide-Mouth Poly Jar
Double Bagged

Final Disposal:
High-Temp Incineration

(w/ Caustic Scrubber for HF)

Click to download full resolution via product page

Figure 1: Decision tree for segregating fluorinated pyridine waste. Note the convergence on

incineration with scrubbers.

Phase 3: Containerization & Labeling
Select Container: Use High-Density Polyethylene (HDPE) or amber glass.[1]

Labeling:

Constituents: Write "Halogenated Solvents" and explicitly list "2-Fluoro-4-
propoxypyridine".
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Hazards: Check "Flammable" and "Toxic/Irritant".[1][3]

Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray.

Keep the cap closed unless adding waste.

Spill Contingency Protocol
In the event of a spill outside the fume hood, immediate action is required due to the volatility

and respiratory irritation potential.[1]

Spill Incident 1. Evacuate & Ventilate
(Respiratory Hazard)

2. Don PPE
(Goggles + Laminate Gloves)

3. Containment
Use Vermiculite or Sand

4. Transfer to Waste Bag
Do NOT use paper towels (Flammable) 5. Report to EHS

Click to download full resolution via product page

Figure 2: Emergency response workflow.[1] Emphasis on non-combustible absorbents.

Cleanup Details:

Absorbent: Use vermiculite, sand, or a commercial "Solvent Spill Kit".[1] Avoid using simple

paper towels for large spills as this increases the flammable surface area.[1]

Decontamination: Wash the spill surface with a dilute soap/water solution after bulk removal.

[1] Collect this wash water into the halogenated waste container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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